Cas no 2142911-49-5 (methyl 2-1-amino-3-(methylsulfanyl)cyclobutylacetate)

• Product Name: methyl 2-1-amino-3-(methylsulfanyl)cyclobutylacetate
• CAS No: 2142911-49-5
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6079064
• PubChem ID: 165875139
• Update Time: 2025-05-21

methyl 2-1-amino-3-(methylsulfanyl)cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-amino-3-(methylsulfanyl)cyclobutylacetate
• EN300-1283868
• 2142911-49-5
• methyl 2-[1-amino-3-(methylsulfanyl)cyclobutyl]acetate

• Inchi： 1S/C8H15NO2S/c1-11-7(10)5-8(9)3-6(4-8)12-2/h6H,3-5,9H2,1-2H3
• InChI Key： ZOQVCTAWOFTZCL-UHFFFAOYSA-N
• SMILES： S(C)C1CC(CC(=O)OC)(C1)N

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 2-1-amino-3-(methylsulfanyl)cyclobutylacetate

Introduction to Methyl 2-1-Amino-3-(Methylsulfanyl)cyclobutylacetate (CAS No. 2142911-49-5)

Methyl 2-1-amino-3-(methylsulfanyl)cyclobutylacetate, with the CAS registry number 2142911-49-5, is a specialized organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which includes a cyclobutane ring substituted with an amino group, a methylsulfanyl group, and an acetate ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The compound's structure is characterized by a four-membered cyclobutane ring, which introduces strain and reactivity into the molecule. The amino group (-NH₂) at position 2 and the methylsulfanyl group (-SMe) at position 3 contribute to the molecule's electronic properties and reactivity. The acetate ester group (-OAc) at position 4 adds to the molecule's solubility and bioavailability, making it a promising candidate for various chemical transformations and biological studies.

Recent studies have explored the synthesis of methyl 2-1-amino-3-(methylsulfanyl)cyclobutylacetate through various routes, including ring-closing metathesis and nucleophilic substitution reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research purposes. The molecule has also been investigated for its potential as a building block in medicinal chemistry, particularly in the development of bioactive compounds with anticancer or antimicrobial properties.

In terms of physical properties, methyl 2-1-amino-3-(methylsulfanyl)cyclobutylacetate is typically a white crystalline solid with a melting point of approximately 85°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated that methyl 2-1-amino-3-(methylsulfanyl)cyclobutylacetate exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents targeting Alzheimer's disease and related conditions.

Moreover, the compound's unique structure has led to its use in exploring stereochemical outcomes in organic reactions. For instance, investigations into the stereochemistry of cyclobutane derivatives have revealed that substituents such as amino and methylsulfanyl groups can influence the ring's conformational preferences. This understanding is crucial for designing molecules with specific stereochemical properties for pharmaceutical applications.

In conclusion, methyl 2-1-amino-3-(methylsulfanyl)cyclobutylacetate (CAS No. 2142911-49-5) is a multifaceted compound with significant potential in both chemical synthesis and biomedical research. Its distinctive structure, coupled with recent advances in its synthesis and biological evaluation, positions it as an important tool for advancing our understanding of complex molecular systems and their applications in drug discovery.